3-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)propanamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-3-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)propanamide
• InChI: InChI=1S/C19H21N5O3/c25-17(20-11-15-7-4-10-27-15)8-9-23-13-21-18-16(19(23)26)12-22-24(18)14-5-2-1-3-6-14/h1-3,5-6,12-13,15H,4,7-11H2,(H,20,25)
• InChI Key: KSCXZRACFQHTMX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CCN2C=NC3=C(C2=O)C=NN3C4=CC=CC=C4
• Molecular Formula: C19H21N5O3
• Molecular Weight: 367.4 g/mol

Description

3-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)propanamide is a useful research compound. Its molecular formula is C19H21N5O3 and its molecular weight is 367.409. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Pyrazolo[3,4-d]pyrimidine derivatives are synthesized for their antimicrobial and anticancer properties. For instance, a series of pyrazolopyrimidines showed cytotoxic activities against cancer cell lines and 5-lipoxygenase inhibition activities, indicating their potential as anticancer and anti-inflammatory agents (Rahmouni et al., 2016). Another study explored the synthesis of pyrimidine linked pyrazole heterocyclics, demonstrating their insecticidal and antibacterial potential (Deohate & Palaspagar, 2020).

Chemical Synthesis and Characterization

The versatility of pyrazolo[3,4-d]pyrimidine and related compounds in chemical synthesis is evident. Compounds within this class are used to develop new molecules with potential therapeutic applications. For example, pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their activity as adenosine receptor affinity, demonstrating the utility of this scaffold in medicinal chemistry (Harden et al., 1991).

Antimicrobial and Anticancer Activities

Research on pyrazolo[3,4-d]pyrimidine derivatives extends to exploring their antimicrobial and anticancer activities. Studies have identified several compounds within this class demonstrating significant activity against a range of bacterial and fungal strains, as well as cancer cell lines, suggesting their potential as leads for developing new antimicrobial and anticancer agents (Khobragade et al., 2010).

Corrosion Inhibition

Interestingly, derivatives of pyrazolo[3,4-d]pyrimidine have been investigated for their corrosion inhibition properties, showing effectiveness in protecting metal surfaces in acidic environments, which could have implications for industrial applications (Abdel Hameed et al., 2020).